Cas no 280782-97-0 (Managlinat Dialanetil/CS-917)

• Product Name: Managlinat Dialanetil/CS-917
• CAS No: 280782-97-0
• MF: C₂₁H₃₃N₄O₆PS
• MW: 500.548684835434
• CID: 820019
• Update Time: 2025-07-01

Managlinat Dialanetil/CS-917 Chemical and Physical Properties

Names and Identifiers

• N,N'-[[5-[2-amino-5-(2-methylpropyl)-4-thiazolyl]-2-furanyl]phosphinylidene]bis-L-Alanine 1,1'-diethyl ester
• 2-Amino-5-isobutyl-4-[5-[N,N'-bis[(S)-1-(ethoxycarbonyl)ethyl]phosphonodiamido]-2-furanyl]thiazole
• MB 06322
• 2-amino-4-{2-[5-(N,N'-bis((R,S)-1-(1-ethoxycoarbonyl)ethyl)phosphonamido)]furanyl}-5-isobutylthiazole
• CS 917
• Managlinat dialanetil
• CS-917
• Managlinat Dialanetil/CS-917

• Inchi： 1S/C21H33N4O6PS/c1-7-29-19(26)13(5)24-32(28,25-14(6)20(27)30-8-2)17-10-9-15(31-17)18-16(11-12(3)4)33-21(22)23-18/h9-10,12-14H,7-8,11H2,1-6H3,(H2,22,23)(H2,24,25,28)/t13-,14-/m0/s1
• InChI Key： BYKBUQDQTLDNLE-KBPBESRZSA-N
• SMILES： S1C(N)=NC(=C1CC(C)C)C1=CC=C(O1)P(N[C@H](C(=O)OCC)C)(N[C@H](C(=O)OCC)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 14

Additional information on Managlinat Dialanetil/CS-917

Managlinat Dialanetil (CS-917): A Promising Compound in the Field of Chemotherapy

Managlinat Dialanetil, also known by its chemical abstract service (CAS) number 280782-97-0, is a novel compound that has garnered significant attention in the field of chemotherapy. This compound, often referred to as CS-917, has shown promising results in preclinical and early clinical studies, particularly in its ability to target specific cancer cells while minimizing adverse effects on healthy tissues.

The chemical structure of Managlinat Dialanetil is characterized by its unique molecular framework, which includes a dialkylamine moiety and a glycoside derivative. This structure confers the compound with specific pharmacological properties that make it an attractive candidate for the development of new anticancer therapies. Recent studies have highlighted the compound's ability to inhibit key enzymes involved in cancer cell proliferation and metastasis, making it a potential breakthrough in the treatment of various malignancies.

In preclinical studies, CS-917 has demonstrated significant antitumor activity against a wide range of cancer cell lines, including those derived from breast, lung, and colorectal cancers. These findings have been supported by in vivo studies using animal models, where Managlinat Dialanetil has shown remarkable efficacy in reducing tumor size and extending survival rates. The compound's mechanism of action involves the selective inhibition of glycosidases, enzymes that play a crucial role in the metabolism and signaling pathways of cancer cells.

The safety profile of Managlinat Dialanetil is another key aspect that has been extensively evaluated. Preclinical toxicology studies have indicated that the compound is well-tolerated at therapeutic doses, with minimal toxicity observed in both in vitro and in vivo models. This favorable safety profile is attributed to the compound's high selectivity for cancer cells, which reduces the risk of adverse effects on normal tissues.

Clinical trials are currently underway to further assess the efficacy and safety of CS-917 in human patients. Early phase I trials have shown promising results, with patients experiencing significant reductions in tumor burden and improved quality of life. These findings have paved the way for more advanced clinical trials, including phase II and III studies, which are expected to provide more comprehensive data on the compound's therapeutic potential.

The development of Managlinat Dialanetil is part of a broader trend in oncology research towards personalized medicine. By targeting specific molecular pathways involved in cancer progression, compounds like CS-917 offer the potential for more precise and effective treatments tailored to individual patients. This approach not only enhances treatment outcomes but also reduces the burden of side effects associated with traditional chemotherapy regimens.

In addition to its potential as a standalone therapy, Managlinat Dialanetil is being explored for use in combination with other anticancer agents. Preclinical studies have shown that when used in combination with standard chemotherapy drugs, such as cisplatin and doxorubicin, CS-917 can enhance their antitumor effects while reducing their toxicity. This synergistic effect highlights the compound's versatility and potential to improve existing treatment paradigms.

The ongoing research into Managlinat Dialanetil (CS-917) represents a significant step forward in the fight against cancer. As more data becomes available from clinical trials, it is hoped that this compound will contribute to the development of new and more effective treatments for patients with various types of cancer. The scientific community remains optimistic about the future prospects of this promising compound and its potential to make a meaningful impact on patient outcomes.